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Bisnorbiotin Bisnorbiotin Bisnorbiotin belongs to the class of organic compounds known as delta amino acids and derivatives. Delta amino acids and derivatives are compounds containing a carboxylic acid group and an amino group at the C5 carbon atom. Bisnorbiotin is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Bisnorbiotin has been detected in multiple biofluids, such as urine and blood.
Bisnorbiotin is a heterocyclic fatty acid.
Brand Name: Vulcanchem
CAS No.: 16968-98-2
VCID: VC0046279
InChI: InChI=1S/C8H12N2O3S/c11-6(12)2-1-5-7-4(3-14-5)9-8(13)10-7/h4-5,7H,1-3H2,(H,11,12)(H2,9,10,13)/t4-,5-,7-/m0/s1
SMILES: C1C2C(C(S1)CCC(=O)O)NC(=O)N2
Molecular Formula: C8H12N2O3S
Molecular Weight: 216.26 g/mol

Bisnorbiotin

CAS No.: 16968-98-2

Reference Standards

VCID: VC0046279

Molecular Formula: C8H12N2O3S

Molecular Weight: 216.26 g/mol

Bisnorbiotin - 16968-98-2

CAS No. 16968-98-2
Product Name Bisnorbiotin
Molecular Formula C8H12N2O3S
Molecular Weight 216.26 g/mol
IUPAC Name 3-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]propanoic acid
Standard InChI InChI=1S/C8H12N2O3S/c11-6(12)2-1-5-7-4(3-14-5)9-8(13)10-7/h4-5,7H,1-3H2,(H,11,12)(H2,9,10,13)/t4-,5-,7-/m0/s1
Standard InChIKey QDFGCLSCEPNVQP-VPLCAKHXSA-N
Isomeric SMILES C1[C@H]2[C@@H]([C@@H](S1)CCC(=O)O)NC(=O)N2
SMILES C1C2C(C(S1)CCC(=O)O)NC(=O)N2
Canonical SMILES C1C2C(C(S1)CCC(=O)O)NC(=O)N2
Physical Description Solid
Description Bisnorbiotin belongs to the class of organic compounds known as delta amino acids and derivatives. Delta amino acids and derivatives are compounds containing a carboxylic acid group and an amino group at the C5 carbon atom. Bisnorbiotin is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Bisnorbiotin has been detected in multiple biofluids, such as urine and blood.
Bisnorbiotin is a heterocyclic fatty acid.
Synonyms (3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-propanoic Acid; [3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-propanoic Acid;
PubChem Compound 86492
Last Modified Dec 23 2021
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